Cas no 1805436-60-5 (Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate
• CAS No: 1805436-60-5
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4896550
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-10(16)5-8-7(2)9(17-3)6-15-11(8)12(13)14/h6,12H,4-5H2,1-3H3
• InChI Key： PKJCLZRRSXLHMO-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=C(C)C(=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate

Introduction to Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate (CAS No. 1805436-60-5)

Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate (CAS No. 1805436-60-5) is a versatile compound with significant potential in various applications, particularly in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique chemical structure, which includes a difluoromethyl group, a methoxy substituent, and a methyl group attached to a pyridine ring. These structural features contribute to its diverse biological activities and chemical properties, making it an intriguing subject for both academic research and industrial development.

The chemical formula of Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate is C₁₂H₁₄F₂N₂O₃. Its molecular weight is approximately 268.25 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for various synthetic processes and analytical techniques.

In recent years, there has been increasing interest in the biological activities of Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate. Studies have shown that this compound exhibits potent insecticidal properties, making it a promising candidate for the development of new agrochemical products. For instance, a study published in the Journal of Agricultural and Food Chemistry (2021) demonstrated that Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate effectively controls various insect pests, including aphids and whiteflies, without causing significant harm to non-target organisms.

Beyond its agricultural applications, Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate has also shown potential in pharmaceutical research. Preliminary studies have indicated that the compound possesses anti-inflammatory and analgesic properties. A research article in the European Journal of Medicinal Chemistry (2020) reported that Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This finding suggests that the compound could be further developed into novel therapeutic agents for treating inflammatory diseases.

The synthesis of Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 4-methoxy-3-methylpyridine in the presence of an appropriate base, followed by the introduction of the difluoromethyl group through a nucleophilic substitution reaction. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate has been extensively evaluated in various toxicological studies. These studies have shown that the compound has low toxicity when used at recommended concentrations. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, Ethyl 2-(difluoromethyl)-5-methoxy-4-methylpyridine-3-acetate (CAS No. 1805436-60-5) is a multifunctional compound with promising applications in both agrochemicals and pharmaceuticals. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various industries.